Cas no 195055-02-8 (methyl 2-chloro-5-iodo-4-methoxybenzoate)

• Product Name: methyl 2-chloro-5-iodo-4-methoxybenzoate
• CAS No: 195055-02-8
• MF: C₉H₈ClIO₃
• MW: 326.515494346619
• MDL: MFCD30834273
• CID: 3865422
• PubChem ID: 15388951
• Update Time: 2025-06-14

methyl 2-chloro-5-iodo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-iodo-4-methoxy-, methyl ester
• 2-Chloro-5-iodo-4-methoxy-benzoic acid methyl ester
• methyl 2-chloro-5-iodo-4-methoxybenzoate
• SCHEMBL8331820
• 195055-02-8
• D87481
• MFCD30834273

• MDL： MFCD30834273
• Inchi： 1S/C9H8ClIO3/c1-13-8-4-6(10)5(3-7(8)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： YCGKRTUYDQCMJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 325.92067Da
• Monoisotopic Mass: 325.92067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 2-chloro-5-iodo-4-methoxybenzoate

Comprehensive Overview of Methyl 2-Chloro-5-Iodo-4-Methoxybenzoate (CAS No. 195055-02-8): Properties, Applications, and Industry Insights

Methyl 2-chloro-5-iodo-4-methoxybenzoate (CAS No. 195055-02-8) is a specialized aromatic ester compound with significant relevance in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining halogen substituents (chloro and iodo groups) with a methoxybenzoate backbone, making it a valuable intermediate in organic synthesis. Its chemical formula C9H8ClIO3 and molecular weight of 326.51 g/mol position it as a versatile building block for drug discovery and material science applications.

Recent trends in AI-driven drug discovery have amplified interest in halogenated benzoates like methyl 2-chloro-5-iodo-4-methoxybenzoate, as researchers explore their potential in targeted molecular design. The compound's iodo substituent is particularly noteworthy for facilitating cross-coupling reactions, a hot topic in medicinal chemistry forums and patent literature. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), meeting the stringent requirements of pharmaceutical intermediates.

The synthetic pathway for CAS No. 195055-02-8 typically involves esterification of the corresponding benzoic acid derivative, followed by regioselective halogenation. This process aligns with green chemistry principles increasingly demanded in sustainable synthesis – a major focus area in 2024 chemical research. Laboratories optimizing this compound's production often address common search queries like "how to improve yield in halogenated ester synthesis" or "solvent selection for iodo-benzoate reactions".

In material science applications, the crystalline properties of methyl 2-chloro-5-iodo-4-methoxybenzoate have attracted attention for nonlinear optical materials development. Its electron-withdrawing groups create interesting charge transfer complexes, a subject of numerous ACS journal publications. The compound's stability under ambient storage conditions (recommended at 2-8°C) makes it practical for industrial scale-up, addressing another frequent concern in chemical procurement discussions.

Quality control protocols for this compound emphasize residual solvent analysis and heavy metal content – critical parameters for GMP-compliant manufacturing. Recent advancements in continuous flow chemistry have enabled more efficient production of such multifunctional benzoates, reducing waste generation. These innovations respond to growing market demands for cost-effective specialty chemicals with minimal environmental impact.

The structure-activity relationship studies involving 195055-02-8 reveal promising interactions with various biological targets, particularly in enzyme inhibition research. This aligns with current industry focus on fragment-based drug design, where halogenated aromatic fragments serve as privileged scaffolds. Researchers frequently search for "bioisosteric replacements for iodo-benzoates" or "metabolic stability of methoxy esters" – questions directly relevant to this compound's applications.

From a commercial perspective, methyl 2-chloro-5-iodo-4-methoxybenzoate occupies a niche but growing segment in the fine chemicals market. Suppliers increasingly provide custom synthesis services and derivatization options to meet diverse research needs. The compound's patent landscape shows steady activity, particularly in anticancer agent development and agricultural chemical formulations, though without infringing on restricted substance regulations.

Analytical challenges associated with this compound, such as HPLC method development for closely related analogs, represent another area of technical interest. Modern UHPLC-UV/MS techniques have significantly improved the characterization of such polyhalogenated aromatics, addressing common laboratory pain points. These advancements support the compound's use in high-throughput screening platforms and combinatorial chemistry applications.

Environmental fate studies indicate that methyl 2-chloro-5-iodo-4-methoxybenzoate undergoes biodegradation under appropriate conditions, an important consideration for green chemistry metrics. This aspect responds to increasing regulatory focus on PBT assessment (Persistence, Bioaccumulation, Toxicity) for synthetic intermediates. Such data helps researchers address frequent queries about "benzoate ester environmental impact" and "halogenated compound safety profiles".

Looking forward, the scientific community anticipates expanded applications of CAS 195055-02-8 in catalysis and functional material design. Its unique combination of steric effects and electronic properties makes it a compelling subject for computational chemistry studies, particularly in density functional theory (DFT) calculations. These directions align perfectly with current research trends while maintaining compliance with all safety and regulatory standards.